Cas no 26732-90-1 (2,4-Pentanedione, 3-(3-methyl-2-butenyl)-)

2,4-Pentanedione, 3-(3-methyl-2-butenyl)- structure
26732-90-1 structure
Product Name:2,4-Pentanedione, 3-(3-methyl-2-butenyl)-
CAS No:26732-90-1
MF:C10H16O2
MW:168.232843399048
CID:1428409
Update Time:2024-08-15

2,4-Pentanedione, 3-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanedione, 3-(3-methyl-2-butenyl)-
    • 3-(3-methyl-but-2-enyl)-pentane-2,4-dione
    • 3-(3,3-dimethylallyl)pentane-2,4-dione
    • 3-(3-methyl-2-buten-1-yl)-2,4-pentanedione
    • 2,4-Pentanedione, 3-(3-methyl-2-buten-1-yl)-
    • Inchi: 1S/C10H16O2/c1-7(2)5-6-10(8(3)11)9(4)12/h5,10H,6H2,1-4H3
    • InChI Key: BOKVWIIGHCAWLY-UHFFFAOYSA-N
    • SMILES: CC(=O)C(C/C=C(/C)\C)C(=O)C

Computed Properties

  • Exact Mass: 168.11500

Experimental Properties

  • Density: 0.926±0.06 g/cm3(Predicted)
  • Boiling Point: 120 °C(Press: 15 Torr)
  • PSA: 34.14000
  • LogP: 2.13690
  • pka: 10.39±0.59(Predicted)
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